Cas no 1092349-34-2 (1092349-34-2)

• Product Name: 1092349-34-2
• CAS No: 1092349-34-2
• MF: C₁₀H₉FO₂
• MW: 180.175666570663
• CID: 5596724
• PubChem ID: 55252475
• Update Time: 2025-07-13

1092349-34-2 Chemical and Physical Properties

Names and Identifiers

• 6-FLUORO-7-METHYLCHROMAN-4-ONE
• 4H-1-Benzopyran-4-one, 6-fluoro-2,3-dihydro-7-methyl-
• 6-fluoro-7-methyl-3,4-dihydro-2H-1-benzopyran-4-one
• 1092349-34-2
• Y12403
• AKOS006283909

• Inchi： 1S/C10H9FO2/c1-6-4-10-7(5-8(6)11)9(12)2-3-13-10/h4-5H,2-3H2,1H3
• InChI Key： MJYWAFDSRXBACC-UHFFFAOYSA-N
• SMILES： C1OC2=CC(C)=C(F)C=C2C(=O)C1

Computed Properties

• Exact Mass: 180.05865769g/mol
• Monoisotopic Mass: 180.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.248±0.06 g/cm3(Predicted)
• Boiling Point: 310.6±42.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 1092349-34-2

Introduction to Compound with CAS No. 1092349-34-2

The compound with the CAS number 1092349-34-2 is a significant molecule in the field of chemical and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in various biological and chemical processes. The molecular formula and structural characteristics of this compound have been extensively studied, revealing its potential as a versatile intermediate in synthetic chemistry and a candidate for further pharmacological exploration.

In recent years, the study of 1092349-34-2 has been closely linked to advancements in drug discovery and development. Researchers have been particularly interested in its ability to interact with biological targets, which could lead to the creation of novel therapeutic agents. The compound's mechanism of action, though not fully elucidated, suggests that it may modulate key cellular pathways involved in inflammation, metabolism, and signal transduction.

One of the most compelling aspects of 1092349-34-2 is its role in synthetic chemistry. Its unique structural features make it an attractive building block for the synthesis of more complex molecules. For instance, recent studies have demonstrated its utility in constructing heterocyclic compounds, which are prevalent in many pharmaceuticals. The ability to efficiently incorporate 1092349-34-2 into these frameworks has opened up new avenues for drug design and optimization.

The pharmacological potential of 1092349-34-2 has also been explored through preclinical studies. These investigations have revealed that the compound exhibits promising activity against several disease models, including cancer and neurodegenerative disorders. The exact mechanisms by which it exerts its effects are still under investigation, but preliminary data suggest that it may interfere with key enzymatic pathways or alter protein-protein interactions.

Another area of interest is the environmental impact and sustainability of using 1092349-34-2 in chemical processes. Researchers are evaluating its biodegradability and toxicity profile to ensure that its use does not pose significant environmental risks. Additionally, efforts are being made to develop greener synthetic routes for producing this compound, which would minimize waste and reduce the reliance on hazardous reagents.

From a commercial perspective, the demand for 1092349-34-2 is growing as more companies invest in research and development programs targeting novel therapeutics. The compound's versatility and potential make it an attractive candidate for licensing agreements and collaborative research initiatives. As such, manufacturers are focusing on scaling up production while maintaining high standards of quality control to meet the increasing market demand.

The future of 1092349-34-2 in pharmaceuticals looks promising, with ongoing research aimed at uncovering new applications and refining its therapeutic potential. Collaborative efforts between academia and industry are essential to accelerate these developments and bring innovative treatments to patients in need. As our understanding of this compound grows, so too does its potential to contribute to advancements in medicine and chemistry.